Cas no 1379318-74-7 (ethyl 3-(3-aminophenyl)prop-2-ynoate)

• Product Name: ethyl 3-(3-aminophenyl)prop-2-ynoate
• CAS No: 1379318-74-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5575345
• Update Time: 2025-10-28

ethyl 3-(3-aminophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-aminophenyl)-, ethyl ester
• ethyl 3-(3-aminophenyl)prop-2-ynoate

• Inchi： 1S/C11H11NO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-5,8H,2,12H2,1H3
• InChI Key： KAMVNNUWRZGCCC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1=CC=CC(N)=C1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 345.1±25.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Additional information on ethyl 3-(3-aminophenyl)prop-2-ynoate

Introduction to Ethyl 3-(3-aminophenyl)prop-2-ynoate (CAS No. 1379318-74-7)

Ethyl 3-(3-aminophenyl)prop-2-ynoate, a compound with the chemical formula C₁₀H₉NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its ethyl ester group and a propargyl moiety attached to a phenyl ring that bears an amino substituent. The unique structural features of Ethyl 3-(3-aminophenyl)prop-2-ynoate make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The CAS number 1379318-74-7 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in research settings. The presence of both an amino and an ester functional group provides multiple points for chemical modification, enabling the design of complex molecular architectures. These attributes have garnered interest from synthetic chemists and medicinal chemists alike, as they offer flexibility in drug design and development.

Recent advancements in pharmaceutical research have highlighted the potential of Ethyl 3-(3-aminophenyl)prop-2-ynoate as a building block for small-molecule drugs. Its structural motifs are reminiscent of several pharmacophores found in known therapeutic agents, suggesting its utility in generating novel compounds with desired biological activities. For instance, the propargyl group can be readily converted into other functional groups via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in constructing biaryl structures prevalent in many drugs.

The phenyl ring with an amino substituent is particularly noteworthy, as it is a common feature in molecules targeting neurological and inflammatory disorders. The amino group can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the phenyl ring itself can serve as a hydrophobic anchor, influencing the compound's solubility and metabolic stability. These properties make Ethyl 3-(3-aminophenyl)prop-2-ynoate a promising candidate for further exploration in medicinal chemistry.

In the context of drug discovery, Ethyl 3-(3-aminophenyl)prop-2-ynoate has been explored as a precursor for synthesizing derivatives with potential therapeutic applications. Researchers have leveraged its versatile structure to develop compounds targeting various disease pathways. For example, modifications at the ethyl ester position can introduce different polar functionalities, altering the compound's pharmacokinetic profile. Similarly, variations around the propargyl group can lead to diverse molecular scaffolds, each with unique biological properties.

The growing interest in this compound is also driven by its role in developing novel methodologies for organic synthesis. The combination of an amino acid-like backbone with alkyne functionality opens up possibilities for innovative synthetic strategies. These strategies are particularly relevant in the context of green chemistry initiatives, where efficient and sustainable synthetic routes are highly valued. By utilizing Ethyl 3-(3-aminophenyl)prop-2-ynoate as a starting material, researchers can explore alternative synthetic pathways that minimize waste and energy consumption.

Moreover, computational studies have begun to shed light on the potential applications of Ethyl 3-(3-aminophenyl)prop-2-ynoate in drug design. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These studies suggest that derivatives of this molecule could exhibit inhibitory or modulatory effects on key cellular pathways involved in diseases like cancer and neurodegeneration. Such insights are crucial for guiding experimental efforts and prioritizing promising candidates for further validation.

The synthesis of Ethyl 3-(3-aminophenyl)prop-2-ynoate itself presents an interesting challenge for synthetic chemists. The presence of multiple functional groups necessitates careful planning to achieve high yields and purity. Recent publications have reported efficient synthetic routes that highlight the compound's accessibility while maintaining its structural integrity. These methods often involve multi-step sequences that showcase the power of modern synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies.

As research progresses, Ethyl 3-(3-aminophenyl)prop-2-ynoate is expected to play an increasingly important role in pharmaceutical development. Its unique structural features offer a rich palette for medicinal chemists to explore, enabling the creation of innovative therapeutics with improved efficacy and reduced side effects. The ongoing studies into its synthesis and applications underscore its significance as a versatile building block in modern drug discovery.